4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide

• IUPAC Name: 4-[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]butanoylamino]benzamide
• InChI: InChI=1S/C20H20N4O3/c1-13-4-2-5-15(12-13)20-23-18(27-24-20)7-3-6-17(25)22-16-10-8-14(9-11-16)19(21)26/h2,4-5,8-12H,3,6-7H2,1H3,(H2,21,26)(H,22,25)
• InChI Key: AYVWWWTWXUWMKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CCCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a benzamide derivative that has been synthesized using specific methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide involves the inhibition of specific enzymes and pathways in cells. This inhibition leads to the induction of apoptosis in cancer cells and the protection of neurons from damage. The antimicrobial properties of this compound are due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In cancer cells, this compound induces apoptosis by activating specific pathways that lead to cell death. In neurons, it has been shown to protect against damage caused by oxidative stress and inflammation. In microorganisms, it disrupts the cell membrane, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide in lab experiments include its potential applications in various research fields and its ability to inhibit specific enzymes and pathways in cells. However, the limitations of using this compound include the complexity of its synthesis and the need for expertise in organic chemistry.

Future Directions

There are several future directions for research involving 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide. These include the development of more efficient synthesis methods, the study of its potential applications in other research fields, and the investigation of its mechanism of action in more detail. Additionally, the use of this compound in combination with other drugs or therapies could lead to more effective treatments for various diseases.

Synthesis Methods

The synthesis of 4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide involves a multi-step process that requires expertise in organic chemistry. The starting materials for the synthesis include 4-aminobenzamide, m-tolyl hydrazine, and butyryl chloride. These compounds are reacted in a specific order, and the resulting product is purified using various techniques such as column chromatography.

Scientific Research Applications

4-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)butanamido)benzamide has been studied for its potential applications in various research fields such as cancer research, neuroscience, and microbiology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, it has been studied for its potential use as a neuroprotective agent. In microbiology, it has been shown to have antimicrobial properties.